Cas no 6967-89-1 (Naphthalene-2-carbothioamide)

• Product Name: Naphthalene-2-carbothioamide
• CAS No: 6967-89-1
• MF: C₁₁H₉NS
• MW: 187.260861158371
• MDL: MFCD01571356
• CID: 85802
• PubChem ID: 2800333
• Update Time: 2025-04-18

Naphthalene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Naphthalene-2-carbothioamide
• Naphthalene-2-thiocarboxamide
• [2]Thionaphthamid
• [2]thionaphthamide
• 2-Naphthalenecarbothioamide
• 2-naphthylthioamide
• HMS566F01
• naphthalene-2-carbothioic acid amide
• thio-2-naphthamide
• 2-Thionaphthylamide
• AKOS000131445
• Maybridge1_008735
• DTXSID40384159
• SCHEMBL3399368
• NSC-20600
• 6967-89-1
• NSC20600
• ZQGJZFKITDDUEH-UHFFFAOYSA-N
• naphthalene-2-carbothioamide, AldrichCPR
• CS-0237605
• EN300-1856622
• SCHEMBL8161020
• 2-naphthalene carbothioamide
• MFCD01571356
• AS-59616
• SY359683
• G29659

• MDL： MFCD01571356
• Inchi： 1S/C11H9NS/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,12,13)
• InChI Key： ZQGJZFKITDDUEH-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C2C=CC=CC2=C1)N

Computed Properties

• Exact Mass: 187.04600
• Monoisotopic Mass: 187.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 58.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.247
• Melting Point: 150-152°C
• Boiling Point: 360.3°C at 760 mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.735
• PSA: 58.11000
• LogP: 3.17430
• Solubility: Not available

Naphthalene-2-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN2811
• Hazard Category Code： 22-36
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes